N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C16H14N4O5S/c1-3-14-18-19-16(26-14)17-15(21)13-7-6-12(25-13)10-5-4-9(24-2)8-11(10)20(22)23/h4-8H,3H2,1-2H3,(H,17,19,21)
• InChI Key: QDQKASDWRVDHED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C16H14N4O5S
• Molecular Weight: 374.4 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide, also known as ETCD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It belongs to the class of thiadiazole derivatives and has been reported to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Thiadiazole Derivatives Reactivity : Research on derivatives of 2-substituted 5-(1,2,3-thiadiazol-4-yl)-3-furoic acid indicates the potential for chemical transformations, including the cleavage of the thiadiazole ring under certain conditions, leading to various compounds with potential applications in materials science and synthesis of other complex molecules (Maadadi, Pevzner, & Petrov, 2017).

Biological Activities

• Antimicrobial Activity : Some studies have synthesized and evaluated the antimicrobial activities of thiadiazole and furan derivatives, finding that certain compounds exhibit significant activity against bacterial and fungal strains. This suggests potential for these compounds in developing new antimicrobial agents (Makino, 1962); (Vinusha, Shivaprasad, Chandan, & Begum, 2015).
• Antitubercular Activity : Research on 1,3,4-thiadiazole derivatives highlighted their potential as inhibitors against both Mycobacterium tuberculosis H37Rv and multi-drug resistant TB strains. The findings point towards the potential use of these compounds in treating tuberculosis (Patel, Jadhav, Ansari, Pawara, & Surana, 2019).

Molecular and Solid State Structure

• Investigations into the molecular and solid-state structures of thiadiazole and furan derivatives provide insights into their physicochemical properties and interactions, which are crucial for understanding their reactivity and potential applications in various fields, including materials science and drug design (Rahmani, Djafri, Chouaih, Djafri, Hamzaoui, Rizzi, & Altomare, 2017).